Cas no 79466-05-0 (3-THIOMORPHOLINECARBOXYLIC ACID, 6-METHYL-5-OXO-, (3S-CIS)-)

• Product name: 3-THIOMORPHOLINECARBOXYLIC ACID, 6-METHYL-5-OXO-, (3S-CIS)-
• CAS No: 79466-05-0
• MF: C₆H₉NO₃S
• MW: 175.205560445786
• CID: 3301249
• PubChem ID: 21414967

3-THIOMORPHOLINECARBOXYLIC ACID, 6-METHYL-5-OXO-, (3S-CIS)- Chemical and Physical Properties

Names and Identifiers

• 3-THIOMORPHOLINECARBOXYLIC ACID, 6-METHYL-5-OXO-, (3S-CIS)-
• (3S-cis)-6-Methyl-5-oxothiomorpholine-3-carboxylic acid
• 6-Methyl-5-oxothiomorpholine-3-carboxylicacid
• SCHEMBL4958761
• 14226-95-0
• 79466-05-0
• DTXSID00613432
• 1261549-87-4
• 6-Methyl-5-oxothiomorpholine-3-carboxylic acid

• Inchi： InChI=1S/C6H9NO3S/c1-3-5(8)7-4(2-11-3)6(9)10/h3-4H,2H2,1H3,(H,7,8)(H,9,10)
• InChI Key： QJFTZLOJRRSNEI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 175.03031432Da
• Monoisotopic Mass: 175.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų
• XLogP3: 0